N-(3-bromophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C20H13BrFN3O2S/c21-13-2-1-3-15(8-13)24-17(26)9-25-11-23-18-16(10-28-19(18)20(25)27)12-4-6-14(22)7-5-12/h1-8,10-11H,9H2,(H,24,26)
• InChI Key: WTRYKHSIUCBRQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F
• Molecular Formula: C20H13BrFN3O2S
• Molecular Weight: 458.3 g/mol

Description

N-(3-bromophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C20H13BrFN3O2S and its molecular weight is 458.31. The purity is usually 95%.
BenchChem offers high-quality N-(3-bromophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-bromophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One application involves the synthesis of novel thienopyrimidine linked rhodanine derivatives, including N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives. These compounds, characterized by spectral analyses (IR, 1H NMR, 13C NMR, and LC–MS), were investigated for their antimicrobial activity. Certain derivatives demonstrated notable antibacterial potency against various bacterial strains (E. coli, B. subtilis, B. cereus, and K. pneumonia) and antifungal potency against fungal strains (A. flavus, A. niger, P. marneffei, and C. albicans) (Kerru et al., 2019).

Radiosynthesis for PET Imaging

Another significant application is the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET, showcasing the compound's utility in developing diagnostic tools for neuroinflammation and potentially other neurological conditions (Dollé et al., 2008).

Antituberculosis and Antimicrobial Evaluations

Pyrimidine incorporated Schiff base of isoniazid derivatives have been synthesized and evaluated for antimicrobial and antituberculosis activity, highlighting the compound's potential in addressing infectious diseases, including tuberculosis (Soni & Patel, 2017).

Anti-inflammatory Activities

The compound's structure is also conducive to modifications leading to derivatives with anti-inflammatory activity, as shown in the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides (Sunder & Maleraju, 2013).